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Diterpenoids


Diterpenoids
Taxanes and derivatives Grayanoids Villanovane, atisane, trachylobane or helvifulvane diterpenoids Aconitane-type diterpenoid alkaloids Tigliane and ingenane diterpenoids Mutilane diterpenoids Gibberellins Kaurane diterpenoids Acyclic diterpenoids Tanshinones, isotanshinones, and derivatives Cembrane diterpenoids Rhamnofolane and daphnane diterpenoids Colensane and clerodane diterpenoids Lappaconitine-type diterpenoid alkaloids Jatrophane and cyclojatrophane diterpenoids Sphenolobane diterpenoids Pachydictyane and cneorubin diterpenoids Eunicellane and asbestinane diterpenoids Isocopalane and spongiane diterpenoids Aphidicolane and stemodane diterpenoids Amphilectane, neoamphilectane, cycloamphilectane, and adociane diterpenoids Fusicoccane diterpenoids Spatane and 4,10-secospatane diterpenoids Valparane and mulinane diterpenoids Dolabellane and neodolabellane diterpenoids Jatropholane and crotopholane diterpenoids Biflorane and serrulatane diterpenoids Cladiellane diterpenoids Elisapterane, elisabane, cumbiane or colombiane diterpenoids Xeniaphyllane and xenicane diterpenoids Sphaeroane diterpenoids Briarane diterpenoids

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